Cas no 2680729-44-4 (tert-butyl N-(5-fluoro-3-iodopyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-fluoro-3-iodopyridin-2-yl)carbamate
• CAS No: 2680729-44-4
• MF: C₁₀H₁₂FIN₂O₂
• MW: 338.117358207703
• CID: 5622169
• PubChem ID: 165933205
• Update Time: 2023-09-08

tert-butyl N-(5-fluoro-3-iodopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680729-44-4
• EN300-28296667
• tert-butyl N-(5-fluoro-3-iodopyridin-2-yl)carbamate

• Inchi： 1S/C10H12FIN2O2/c1-10(2,3)16-9(15)14-8-7(12)4-6(11)5-13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： USQZZTLPDDWAQQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 337.99275g/mol
• Monoisotopic Mass: 337.99275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų